6H-perimidine

• Molecular Formula: C11H8N2
• Molecular Weight: 168.19 g/mol
• IUPAC Name: 6H-perimidine
• InChI: InChI=1S/C11H8N2/c1-3-8-4-2-6-10-11(8)9(5-1)12-7-13-10/h1-3,5-7H,4H2
• InChI Key: NDDROGCLHGDYSN-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2=NC=NC3=CC=CC1=C23

Description

6H-perimidine is a perimidine. It is a tautomer of a 1H-perimidine, a 4H-perimidine and a 9bH-perimidine.

Scientific Research Applications

• Corrosion Inhibition : 6H-perimidine derivatives have been investigated as corrosion inhibitors for mild steel in acidic media. Studies using electrochemical impedance spectroscopy and potentiodynamic polarization have shown these compounds to be effective in protecting steel surfaces. The large π-bond system with N-containing heterocycles in these compounds contributes to their strong adsorption on iron surfaces (He, Mao, Ma, & Tang, 2018).

• Fluorescence and Therapeutic Properties : Perimidines have been explored for their various therapeutic properties, including antiulcer, antifungal, antimicrobial, immunosuppressive, and anticancer activities. Their heterocyclic structure, containing the naphthalene moiety, is exploited in bio-imaging and biomolecules staining due to its high fluorescence. Spectroscopic characterization of perimidine derivatives can provide information useful for designing compounds with both biological activity and detectable fluorescence in physiological environments (Giani et al., 2016).

• Synthesis and Industrial Applications : Perimidines are used in life sciences, medical sciences, and industrial chemistry. Their molecular interaction with proteins, complex formation with metals, and distinct behavior in various light ranges make them appealing for future scientific endeavors. Recent advancements in perimidine synthesis under varied conditions, such as microwave radiation, ultrasound, and green environments, have extended their applications in drug discovery, polymer chemistry, photo sensors, dye industries, and catalytic activity in organic synthesis (Sahiba & Agarwal, 2020).

• Metal Complexation and Sensing : Perimidine-based compounds have been developed as chelators and synthetic receptors for transition metal ions, exhibiting high affinity and selectivity towards Cu(II) ions. These compounds have been studied for their potential in recognition and determination of metal ions in aqueous solutions, demonstrating their utility in environmental and analytical chemistry (Jakubek et al., 2018).

• DNA Binding and Antitumor Activity : Some perimidine derivatives have been synthesized and evaluated for their DNA-binding properties and antitumor activity. The fused tricyclic perimidine chromophore is a minimal structural requirement for intercalative binding to DNA, making these compounds potential candidates for developing antitumor agents (Herbert, Woodgate, & Denny, 1987).